Cas no 870718-06-2 (2,4-Difluoro-3-formylphenylboronic acid)

2,4-Difluoro-3-formylphenylboronic acid structure
870718-06-2 structure
Product Name:2,4-Difluoro-3-formylphenylboronic acid
CAS No:870718-06-2
Molecular Formula:C7H5BF2O3
Molecular Weight:185.920609235764
MDL:MFCD04974116
CID:719161
PubChem ID:24881692

2,4-Difluoro-3-formylphenylboronic acid Properties

Names and Identifiers

    • (2,4-Difluoro-3-formylphenyl)boronic acid
    • 2,4-Difluoro-3-formylphenylboronic acid
    • Boronic acid,B-(2,4-difluoro-3-formylphenyl)-
    • B-(2,4-Difluoro-3-formylphenyl)boronic acid (ACI)
    • Boronic acid, (2,4-difluoro-3-formylphenyl)- (9CI)
    • 2,4-Difluoro-3-formylbenzeneboronic acid
    • AB21497
    • J-519631
    • AKOS015854362
    • SCHEMBL1786706
    • SY317175
    • DTXSID70391098
    • D70601
    • EN300-7382450
    • 2,4-difluoro-3-formyl-phenylboronic acid
    • (2,4-difluoro-3-formyl-phenyl)boronic Acid
    • MFCD04974116
    • 2,4-DIFLUORO-3-FORMYLPHENYL-BORONIC ACID
    • (2,4-difluoro-3-formylphenyl)boronic acid
    • PVAWONNALJEQJH-UHFFFAOYSA-N
    • BS-17756
    • B-(2,4-Difluoro-3-formylphenyl)boronic acid
    • CS-0157872
    • 870718-06-2
    • BP-11429
    • (2,4-Difluoro-3-formylphenyl)boronicacid
    • MDL: MFCD04974116
    • InChIKey: PVAWONNALJEQJH-UHFFFAOYSA-N
    • Inchi: 1S/C7H5BF2O3/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-3,12-13H
    • SMILES: O=CC1C(F)=C(B(O)O)C=CC=1F

Computed Properties

  • Exact Mass: 186.03000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 186.03
  • Heavy Atom Count: 13
  • Complexity: 191
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • LogP: -0.54290
  • PSA: 57.53000
  • Refractive Index: 1.503
  • Boiling Point: 332.5°C at 760 mmHg
  • Melting Point: 206-210 °C (lit.)
  • Flash Point: 154.9°C
  • Density: 1.42

2,4-Difluoro-3-formylphenylboronic acid Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Instruction: S36
  • Risk Phrases:R22
  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H302
  • Risk Phrases: 22
  • Signal Word:Warning

2,4-Difluoro-3-formylphenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,4-Difluoro-3-formylphenylboronic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0032SL-250mg
(2,4-Difluoro-3-formylphenyl)boronic acid
870718-06-2 95%
250mg
$13.00 2025-02-19
A2B Chem LLC
AB42789-250mg
2,4-Difluoro-3-formylphenylboronic acid
870718-06-2 95%
250mg
$13.00 2024-04-19
Aaron
AR00330X-250mg
(2,4-Difluoro-3-formylphenyl)boronic acid
870718-06-2 95%
250mg
$6.00 2025-01-21
abcr
AB271494-1 g
2,4-Difluoro-3-formylphenylboronic acid; 95%
870718-06-2
1g
€93.00 2023-04-26
Alichem
A019108136-100g
(2,4-Difluoro-3-formylphenyl)boronic acid
870718-06-2 95%
100g
$708.00 2023-08-31
Ambeed
A506230-250mg
(2,4-Difluoro-3-formylphenyl)boronic acid
870718-06-2 95%
250mg
$17.0 2025-03-04
Apollo Scientific
PC412092-5g
2,4-Difluoro-3-formylphenylboronic acid
870718-06-2 95%
5g
£110.00 2023-09-02
Chemenu
CM137297-5g
(2,4-Difluoro-3-formylphenyl)boronic acid
870718-06-2 95%
5g
$98 2021-08-05
Enamine
EN300-7382450-0.05g
(2,4-difluoro-3-formylphenyl)boronic acid
870718-06-2
0.05g
$395.0 2023-07-06
eNovation Chemicals LLC
D747027-5g
(2,4-Difluoro-3-formylphenyl)boronic acid
870718-06-2 95%
5g
$225 2022-10-15

2,4-Difluoro-3-formylphenylboronic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  30 min, -75 °C
1.2 30 min, -75 °C
1.3 Reagents: Sulfuric acid Solvents: Water
Reference
Functionalization of Dihalophenylboronic Acids by Deprotonation of Their N-Butyldiethanolamine Esters
Durka, Krzysztof; et al, European Journal of Organic Chemistry, 2009, (25), 4325-4332

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Acetone ;  1 h, 35 °C
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  30 min, -75 °C
2.2 30 min, -75 °C
2.3 Reagents: Sulfuric acid Solvents: Water
Reference
Functionalization of Dihalophenylboronic Acids by Deprotonation of Their N-Butyldiethanolamine Esters
Durka, Krzysztof; et al, European Journal of Organic Chemistry, 2009, (25), 4325-4332

2,4-Difluoro-3-formylphenylboronic acid Raw materials

2,4-Difluoro-3-formylphenylboronic acid Preparation Products

2,4-Difluoro-3-formylphenylboronic acid Suppliers

Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:870718-06-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:870718-06-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:870718-06-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:870718-06-2)2,4-Difluoro-3-formylphenylboronic acid
A848991
Purity:99%
Quantity:25g
Price($):360.0